Cas no 946-58-7 (n-benzyl-N-(2-chloroethyl)prop-2-yn-1-amine)

Technical Introduction: n-Benzyl-N-(2-chloroethyl)prop-2-yn-1-amine is a versatile intermediate in organic synthesis, characterized by its reactive chloroethyl and propargyl functional groups. The compound's structure enables selective modifications, making it valuable for constructing complex molecules, particularly in pharmaceutical and agrochemical research. The benzyl group enhances solubility in organic solvents, while the chloroethyl moiety facilitates nucleophilic substitution reactions. The propargyl group offers opportunities for click chemistry applications, such as Cu(I)-catalyzed azide-alkyne cycloadditions (CuAAC). This compound is particularly useful in the development of bioactive molecules, where its bifunctional reactivity allows for efficient derivatization. Proper handling is advised due to the potential lability of the chloroethyl group under certain conditions.
n-benzyl-N-(2-chloroethyl)prop-2-yn-1-amine structure
946-58-7 structure
Product Name:n-benzyl-N-(2-chloroethyl)prop-2-yn-1-amine
CAS No:946-58-7
MF:C12H14ClN
MW:207.699262142181
CID:5142840
Update Time:2025-11-01

n-benzyl-N-(2-chloroethyl)prop-2-yn-1-amine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, N-(2-chloroethyl)-N-2-propyn-1-yl-
    • n-benzyl-N-(2-chloroethyl)prop-2-yn-1-amine
    • Inchi: 1S/C12H14ClN/c1-2-9-14(10-8-13)11-12-6-4-3-5-7-12/h1,3-7H,8-11H2
    • InChI Key: VVEFJVWXYKGKIS-UHFFFAOYSA-N
    • SMILES: C1(CN(CCCl)CC#C)=CC=CC=C1

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 263.4±20.0 °C at 760 mmHg
  • Flash Point: 113.1±21.8 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

n-benzyl-N-(2-chloroethyl)prop-2-yn-1-amine Security Information

n-benzyl-N-(2-chloroethyl)prop-2-yn-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P023O7T-250mg
N-BENZYL-N-(2-CHLOROETHYL)PROP-2-YN-1-AMINE
946-58-7 95%
250mg
$475.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1750153-1g
n-Benzyl-n-(2-chloroethyl)prop-2-yn-1-amine
946-58-7 98%
1g
¥9303.00 2024-04-24

Additional information on n-benzyl-N-(2-chloroethyl)prop-2-yn-1-amine

N-Benzyl-N-(2-Chloroethyl)Prop-2-Yn-1-Amine: A Comprehensive Overview

N-Benzyl-N-(2-chloroethyl)prop-2-yn-1-amine, commonly referred to by its CAS number 946-58-7, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug discovery and material science. In this article, we delve into the properties, synthesis, applications, and the latest research findings related to this compound.

The molecular structure of N-Benzyl-N-(2-chloroethyl)prop-2-yn-1-amine comprises a benzyl group attached to an amine moiety, with a chloroethyl substituent. This configuration imparts distinctive chemical reactivity and physical properties. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a precursor in the formation of complex nitrogen-containing frameworks, which are crucial in drug design.

One of the most notable advancements involving this compound is its application in click chemistry. The presence of a propargylamine group makes it an ideal candidate for copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions. This reaction has been pivotal in constructing diverse scaffolds for drug molecules, including those targeting cancer and neurodegenerative diseases. The use of CAS No. 946-58-7 in such reactions has been documented in several high-profile journals, underscoring its importance in modern medicinal chemistry.

In addition to its role in drug discovery, N-Benzyl-N-(2-chloroethyl)prop-2-Yn-1-Amine has found applications in polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the development of novel materials with tailored properties. Recent research has focused on optimizing reaction conditions to enhance yield and purity, ensuring scalability for industrial applications.

The synthesis of this compound typically involves multi-step processes, often starting from benzyl chloride and propargylamine derivatives. Recent innovations have introduced more efficient methodologies, such as one-pot synthesis techniques and catalytic approaches, reducing production costs and environmental impact. These advancements have made the compound more accessible for both academic and industrial use.

From an environmental standpoint, understanding the degradation pathways of CAS No. 946-58-7 is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes biodegradation through enzymatic cleavage of the amine bond. This knowledge is essential for developing sustainable practices in chemical manufacturing.

In conclusion, N-Benzyl-N-(2-chloroethyl)prop-2-Yn-1-Amine (CAS No. 946-58-7) stands as a testament to the ingenuity of modern chemistry. Its diverse applications and ongoing research highlight its significance across multiple disciplines. As scientific advancements continue to unfold, this compound is poised to play an even greater role in shaping future innovations.

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